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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and

safety information for aniline phosphate. Due to a lack of specific toxicological data for aniline
phosphate, this guide heavily relies on data for aniline, a primary component of the substance.

The toxicological properties of the salt form may differ. All personnel handling this chemical

should consult the most recent Safety Data Sheet (SDS) and follow all institutional and

regulatory safety protocols.

Executive Summary
Aniline phosphate is a chemical compound that, while having limited specific safety and

toxicological data, is composed of aniline and phosphoric acid. Aniline is a well-studied

aromatic amine with known toxic properties. This guide synthesizes the available information to

provide a thorough understanding of the potential hazards, handling procedures, and

emergency responses associated with aniline phosphate, drawing necessary inferences from

the extensive data on aniline.

Chemical and Physical Properties
Limited specific data is available for aniline phosphate. The properties of its main component,

aniline, are provided below for reference.
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Property Aniline Data Reference

Appearance
Yellowish to brownish oily

liquid
[1]

Odor Musty, fishy odor [1]

Molecular Formula C6H7N.xH3O4P [2]

Molecular Weight

188.10 g/mol (for

Aniline;phosphate

C6H7NO4P-3)

[3]

Boiling Point 184°C [1][4]

Melting Point -6°C [1][4]

Flash Point 70°C (158°F) [5]

Solubility in Water Slightly soluble [1][4]

Vapor Density 3.22 (Heavier than air) [4]

Toxicological Data
The majority of the following toxicological data pertains to aniline. It is crucial to handle aniline
phosphate with the same level of caution.

Acute Toxicity
Endpoint Species Route Value Reference

LD50 Rat Oral 250 mg/kg [6][7]

LD50 Mouse Oral 464 mg/kg [6]

LD50 Rabbit Dermal 820 mg/kg [6][7]

LC50 Mouse Inhalation
175 ppm (7

hours)
[6]

LC50 Rat Inhalation
3.3 mg/L (4

hours)
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Chronic Toxicity and Carcinogenicity
Carcinogenicity: Aniline is classified as a Group 3 carcinogen (Not classifiable as to its

carcinogenicity to humans) by the IARC.[6][8][9] However, the US EPA has classified aniline

as a probable human carcinogen (Group B2).[9][10] Studies in rats have shown an increased

incidence of spleen cancer after oral administration of aniline hydrochloride.[9][10]

Mutagenicity: Aniline has shown mutagenic effects in mammalian somatic cells and

bacteria/yeast.[6] It is suspected of causing genetic defects.[7][11][12]

Target Organs: Repeated or prolonged exposure to aniline may cause damage to the blood,

kidneys, liver, bladder, spleen, cardiovascular system, and central nervous system (CNS).[6]

[7]

Occupational Exposure Limits for Aniline
Organization Limit Value Reference

OSHA PEL (8-hr TWA) 5 ppm (19 mg/m³) [13][14]

ACGIH TLV (8-hr TWA) 2 ppm (7.6 mg/m³) [7][13][14]

NIOSH REL
Lowest feasible

concentration
[13][14]

Experimental Protocols
Detailed experimental protocols for aniline phosphate are not readily available in the public

domain. The toxicological data for aniline presented in this guide are derived from standardized

studies, the general methodologies of which are described below.

Acute Oral Toxicity (LD50) Study
A typical acute oral toxicity study, such as those conducted on rats, follows OECD Guideline

423. The protocol involves the following general steps:

Animal Selection: Healthy, young adult rats of a specific strain are chosen and acclimatized

to laboratory conditions.
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Dose Administration: A single dose of the test substance (aniline) is administered by gavage

to the animals. Multiple dose levels are tested.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes over a 14-day period.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.

Data Analysis: The LD50 value is calculated using statistical methods.

Skin Sensitization Study
A common method for assessing skin sensitization is the Guinea Pig Maximization Test (OECD

Guideline 406).

Induction Phase: The test substance is administered to guinea pigs by intradermal injection

and topical application to induce a hypersensitive state.

Challenge Phase: After a rest period, the animals are challenged with a non-irritating

concentration of the test substance applied topically.

Evaluation: The skin reaction at the challenge site is scored and compared to a control group

to determine the sensitization potential.

Health and Safety Information
Hazard Identification
Due to the lack of specific data for aniline phosphate, the hazards associated with aniline

should be considered.[15] Aniline is:

Toxic if swallowed, in contact with skin, or if inhaled.[7][11][12]

A cause of serious eye damage.[7][11][12]

A potential skin sensitizer.[7]

Suspected of causing genetic defects and cancer.[7][11][12]
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A cause of damage to organs through prolonged or repeated exposure.[7][11][12]

First Aid Measures
Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration and seek

immediate medical attention.

[6][16]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention.

[6][16]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, holding eyelids open.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[6][16]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[16]

Handling and Storage
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[7][16] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[16] Avoid formation of dust and aerosols.[16]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][16]

Keep away from heat, sparks, and open flames.[5] Store away from incompatible materials
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such as oxidizing agents, acids, and bases.[7][17]

Personal Protective Equipment (PPE)
Protection Type Specification Reference

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.
[16]

Skin Protection

Chemical-resistant gloves

(e.g., butyl rubber, Viton). A lab

coat or other protective

clothing is required.

[16][17]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge.

[16]

Visualizations
Emergency Response Workflow
Caption: Emergency first aid procedures for aniline phosphate exposure.

Chemical Handling and Storage Logic
Caption: Safe handling and storage workflow for aniline phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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